Cas no 173485-12-6 (2-Iodo-N-methyl-N-(2-(methyl(7-nitrobenzo[c][1,2,5]oxadiazol-4-yl)amino)ethyl)acetamide)

• Product Name: 2-Iodo-N-methyl-N-(2-(methyl(7-nitrobenzo[c][1,2,5]oxadiazol-4-yl)amino)ethyl)acetamide
• CAS No: 173485-12-6
• MF: C₁₂H₁₄IN₅O₄
• MW: 419.175134181976
• CID: 111605
• PubChem ID: 2762639
• Update Time: 2025-05-26

2-Iodo-N-methyl-N-(2-(methyl(7-nitrobenzo[c][1,2,5]oxadiazol-4-yl)amino)ethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-N-methyl-N-(2-(methyl(7-nitrobenzo[c][1,2,5]oxadiazol-4-yl)amino)ethyl)acetamide
• 2-iodo-N-methyl-N-[2-[methyl-(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]ethyl]acetamide
• Acetamide,2-iodo-N-methyl-N-[2-[methyl(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]ethyl]-
• IANBD amide
• IANBD amide [N,N'-Dimethyl-N-(iodoacetyl)-N'-(7-nitrobenz-2-oxa-1,3-diazol-4-yl)ethylenediamine]
• N,N'-DIMETHYL-N-(IODOACETYL) -N'-(7-NITROBENZ-2-OXA-1,3-DIAZOL- 4-YL)ETHYLENEDIAMINE
• N,N'-DIMETHYL-N-(IODOACETYL)-N'-(7-NITROBENZ-2-OXA-1,3-DIAZOL-4-YL)-ETHYLENEDIAMINE
• N,N''-Dimethyl-N-(iodoacetyl) -N''-(7-nitrobenz-2-oxa-1,3-diazol- 4-yl)ethylenediamine
• 2-Iodo-N-methyl-N-[2-[methyl-(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]ethyl]acetamide, 75%
• DTXSID70376345
• FT-0629552
• EX-A8002
• 173485-12-6
• TQP0979
• SCHEMBL131795
• PD193625
• 2-iodo-N-methyl-N-{2-[methyl(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]ethyl}acetamide
• AKOS015909072
• n,n'-dimethyl-n-(iodoacetyl)-n'-(7-nitrobenz-2-oxa-1,3-diazol-4-yl)ethylenediamine
• H20654
• Acetamide, 2-iodo-N-methyl-N-[2-[methyl(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]ethyl]-

• Inchi： 1S/C12H14IN5O4/c1-16(5-6-17(2)10(19)7-13)8-3-4-9(18(20)21)12-11(8)14-22-15-12/h3-4H,5-7H2,1-2H3
• InChI Key： NIYRYQYZEATYFF-UHFFFAOYSA-N
• SMILES： ICC(N(C)CCN(C)C1=CC=C(C2C1=NON=2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 419.00900
• Monoisotopic Mass: 419.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.807
• Boiling Point: 553.9°Cat760mmHg
• Flash Point: 288.8°C
• Refractive Index: 1.69
• PSA: 108.29000
• LogP: 1.98380

Additional information on 2-Iodo-N-methyl-N-(2-(methyl(7-nitrobenzo[c][1,2,5]oxadiazol-4-yl)amino)ethyl)acetamide

Comprehensive Overview of 2-Iodo-N-methyl-N-(2-(methyl(7-nitrobenzo[c][1,2,5]oxadiazol-4-yl)amino)ethyl)acetamide (CAS No. 173485-12-6)

2-Iodo-N-methyl-N-(2-(methyl(7-nitrobenzo[c][1,2,5]oxadiazol-4-yl)amino)ethyl)acetamide, with the CAS number 173485-12-6, is a specialized organic compound widely utilized in biochemical research and pharmaceutical development. This compound belongs to the class of nitrobenzoxadiazole (NBD) derivatives, which are renowned for their fluorescent properties and applications in labeling and detection. The presence of the iodoacetamide moiety makes it particularly valuable for protein modification studies, enabling researchers to track molecular interactions with high precision.

In recent years, the demand for fluorescent probes like 2-Iodo-N-methyl-N-(2-(methyl(7-nitrobenzo[c][1,2,5]oxadiazol-4-yl)amino)ethyl)acetamide has surged due to advancements in live-cell imaging and drug discovery. Scientists frequently search for compounds that offer high selectivity and low cytotoxicity, making this molecule a topic of interest in forums and academic discussions. Its unique structure allows for thiol-specific labeling, a feature highly sought after in proteomics and enzymology research.

The compound’s CAS No. 173485-12-6 is often referenced in studies exploring enzyme inhibition and signal transduction pathways. Researchers appreciate its compatibility with mass spectrometry and fluorescence microscopy, which aligns with the growing trend of multi-modal imaging techniques. Additionally, its stability under physiological conditions makes it a reliable tool for long-term cellular tracking, addressing a common challenge in dynamic biological systems.

Another area where 2-Iodo-N-methyl-N-(2-(methyl(7-nitrobenzo[c][1,2,5]oxadiazol-4-yl)amino)ethyl)acetamide excels is in the study of protein-protein interactions. With the rise of precision medicine, understanding these interactions at the molecular level has become crucial. This compound’s ability to form covalent bonds with cysteine residues provides a robust mechanism for target identification and validation, topics frequently queried in scientific databases and AI-driven research platforms.

From a synthetic chemistry perspective, the compound’s nitrobenzooxadiazole core offers excellent electron-withdrawing properties, enhancing its reactivity in various coupling reactions. This characteristic is particularly valuable in the design of bioconjugates, a hot topic in nanotechnology and theranostics. Its iodoacetamide group further expands its utility in click chemistry, a field gaining traction due to its modular and efficient reaction schemes.

Environmental and safety considerations are also paramount when discussing CAS No. 173485-12-6. While the compound is not classified as hazardous, proper handling protocols are recommended to ensure laboratory safety. This aligns with the increasing emphasis on green chemistry and sustainable research practices, which dominate contemporary scientific discourse.

In summary, 2-Iodo-N-methyl-N-(2-(methyl(7-nitrobenzo[c][1,2,5]oxadiazol-4-yl)amino)ethyl)acetamide (173485-12-6) is a versatile and indispensable tool in modern research. Its applications span molecular biology, drug development, and material science, reflecting its broad relevance. As the scientific community continues to explore its potential, this compound is poised to remain at the forefront of innovative research methodologies.